Cas no 3789-60-4 ((1S)-1-phenylbutan-1-amine)

• Product Name: (1S)-1-phenylbutan-1-amine
• CAS No: 3789-60-4
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD08064291
• CID: 44495
• PubChem ID: 2449444
• Update Time: 2025-05-25

(1S)-1-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Phenylbutan-1-amine
• (S)-1-Phenylbutylamine
• (1S)-1-phenylbutan-1-amine
• Benzenemethanamine,a-propyl-, (S)-
• Benzylamine, a-propyl-, (-)- (8CI)
• ((1S)-1-Phenylbutyl)amine
• (-)-1-Phenylbutylamine
• (S)-(-)-a-Propylbenzylamine
• (S)-a-Propylbenzenemethanamine
• (S)-1-Amino-1-phenylbutane
• SCHEMBL170739
• (S)-1-Phenyl-1-butanamine
• DTXSID50368708
• (s)-alpha-phenylbutylamine
• (S)-1-(phenyl)-butylamine
• Y11944
• CS-0205599
• 3789-60-4
• AKOS015842995
• AS-58607
• XHOXKVFLASIOJD-JTQLQIEISA-N
• A22174
• MFCD08064291
• (S)-1-Phenylbutylamine, ChiPros(R), produced by BASF, 99%
• DS-017786

• MDL： MFCD08064291
• Inchi： 1S/C10H15N/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6,11H2,1H3/t10-/m0/s1
• InChI Key： XHOXKVFLASIOJD-JTQLQIEISA-N
• SMILES： N[C@H](C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 0.934
• Boiling Point: 220°C
• Flash Point: 220°C
• Refractive Index: 1.521
• PSA: 26.02000
• LogP: 3.18680
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

(1S)-1-phenylbutan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2735
• Hazard Category Code： 22-34-51/53
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-phenylbutan-1-amine

Compound CAS No 3789-60-4: (1S)-1-phenylbutan-1-amine

(1S)-1-phenylbutan-1-amine, also known by its CAS registry number CAS No 3789-60-4, is a chiral organic compound with significant applications in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of secondary amines, characterized by its butanamine backbone and a phenyl group attached to the nitrogen atom. The (1S) configuration denotes the specific stereochemistry at the chiral center, which plays a crucial role in determining its biological activity and chemical reactivity.

The molecular formula of (1S)-1-phenylbutan-1-amine is C₉H₁₅N, with a molecular weight of approximately 137.22 g/mol. Its structure consists of a four-carbon chain (butane) with an amino group (-NH₂) attached to the first carbon atom, which is also bonded to a phenyl ring. This unique structure makes it an interesting candidate for various chemical transformations and biological studies.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of CAS No 3789-60-4 as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its potential as a precursor for developing enantiomerically pure drugs, leveraging its chiral center to control the stereochemistry of more complex molecules. For instance, studies published in 2023 have demonstrated its use in the synthesis of novel antidepressants and analgesics, where stereocontrol is critical for achieving desired pharmacokinetic profiles.

The synthesis of (1S)-1-phenylbutan-1-amine can be achieved through various methods, including alkylation of ammonia derivatives or reduction of corresponding imines. However, modern approaches often employ enantioselective catalysis to ensure high optical purity, which is essential for downstream applications. Recent breakthroughs in catalytic asymmetric hydrogenation have enabled efficient synthesis of this compound with excellent enantiomeric excess (ee), making it more accessible for large-scale production.

In terms of applications, CAS No 3789-60-4 has found utility in both academic and industrial settings. In academia, it serves as a model compound for studying amine reactivity and stereochemical outcomes in organic reactions. In industry, it is used as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to participate in nucleophilic substitutions and condensation reactions makes it versatile for constructing complex molecular architectures.

Recent research has also focused on the environmental impact and sustainability aspects of using (1S)-1-phenylbutan-1-amime. Studies have shown that its production can be optimized to reduce waste generation and energy consumption, aligning with current green chemistry principles. Additionally, efforts are underway to explore its biodegradability and eco-friendly disposal methods to minimize environmental footprint.

In conclusion, CAS No 3789_60_4, or (1S)-1_phenylbutan_1_amine, stands out as a vital compound in contemporary chemical research due to its unique structure, stereochemical properties, and wide-ranging applications. As scientific advancements continue to uncover new potentials for this molecule, it is poised to play an even more significant role in drug discovery and chemical innovation.